Cas no 72431-80-2 (1-Methyl-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-Methyl-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 72431-80-2
• Molecular Formula: C₁₁H₂₀O₂
• Molecular Weight: 184.275303840637
• CID: 5693771
• PubChem ID: 13306645

1-Methyl-4-(propan-2-yl)cyclohexane-1-carboxylic acid Properties

Names and Identifiers

• 4-isopropyl-1-methyl cyclohexanecarboxylic acid
• SCHEMBL13895563
• VOVPSLMZFGVAIS-UHFFFAOYSA-N
• 4-isopropyl-1-methylcyclohexylcarboxylic acid
• SCHEMBL2701836
• 1-methyl-4-(propan-2-yl)cyclohexane-1-carboxylicacid
• 1-methyl-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• EN300-330192
• 72431-80-2
• AKOS014759343
• SCHEMBL663384
• Cyclohexanecarboxylic acid, 1-methyl-4-(1-methylethyl)-

• InChIKey： VOVPSLMZFGVAIS-UHFFFAOYSA-N
• Inchi： 1S/C11H20O2/c1-8(2)9-4-6-11(3,7-5-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• SMILES： C1(C)(C(O)=O)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.146329876g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 277.0±8.0 °C(Predicted)
• pka: 5.17±0.44(Predicted)
• Density: 0.973±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids